2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]sulfanyl}-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-3-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H23N3O3S2/c1-31-19-10-8-17(9-11-19)15-28-24(30)23-20(12-14-32-23)26-25(28)33-16-22(29)27-13-4-6-18-5-2-3-7-21(18)27/h2-3,5,7-12,14H,4,6,13,15-16H2,1H3
• InChI Key: AFCPDLOKLXHUJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)N4CCCC5=CC=CC=C54
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol

Description

2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]sulfanyl}-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H23N3O3S2 and its molecular weight is 477.6. The purity is usually 95%.
BenchChem offers high-quality 2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]sulfanyl}-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]sulfanyl}-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The compound 3-[(4-methoxyphenyl)methyl]-2-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one, also known as F3168-1473, primarily targets the Janus kinase (JAK) family . The JAK family is a group of intracellular, nonreceptor tyrosine kinases that transduce cytokine-mediated signals via the JAK-STAT pathway .

Mode of Action

F3168-1473 acts by inhibiting the JAK-STAT pathway . This pathway is crucial for the innate and adaptive immune response . By inhibiting this pathway, F3168-1473 can modulate the immune response, which is particularly beneficial in the treatment of inflammatory bowel diseases (IBD), including ulcerative colitis (UC) .

Biochemical Pathways

The inhibition of the JAK-STAT pathway by F3168-1473 affects various downstream effects. It reduces the production of pro-inflammatory cytokines and growth factors, thereby reducing inflammation and promoting tissue repair .

Pharmacokinetics

The pharmacokinetic properties of F3168-1473 are characterized by high colon drug concentrations and low serum plasma levels . This suggests that the drug is primarily active in the gastrointestinal tract, minimizing systemic exposure and associated adverse events . The drug is safe as a single dose (up to 1000 mg) and as a daily dose (up to 300 mg per day) for 14 consecutive days .

Result of Action

The molecular and cellular effects of F3168-1473’s action include the reduction of inflammation and promotion of tissue repair in the gastrointestinal tract . This results in the alleviation of symptoms in patients with IBD, including UC .

Action Environment

The action, efficacy, and stability of F3168-1473 are influenced by various environmental factors. For instance, the drug’s action is localized to the gut, suggesting that its efficacy and stability may be influenced by factors such as gut microbiota, diet, and other environmental factors . .